Cas no 18214-55-6 (1,3-Butadiene, 2,3-bis(bromomethyl)-)
18214-55-6 structure
Product Name:1,3-Butadiene, 2,3-bis(bromomethyl)-
CAS No:18214-55-6
MF:C6H8Br2
MW:239.935720443726
CID:96153
PubChem ID:11118150
Update Time:2025-04-18
1,3-Butadiene, 2,3-bis(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butadiene, 2,3-bis(bromomethyl)-
- 2,3-bis(bromomethyl)buta-1,3-diene
- OZUCUCKQZLWFON-UHFFFAOYSA-N
- 2,3-bis (bromomethyl)-1,3-butadiene
- DTXSID90455868
- SCHEMBL10388583
- 18214-55-6
- 2,3-bis(bromomethyl)-buta-1,3-diene
- 2,3-bis(bromomethyl)-1,3-butadiene
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- Inchi: 1S/C6H8Br2/c1-5(3-7)6(2)4-8/h1-4H2
- InChI Key: OZUCUCKQZLWFON-UHFFFAOYSA-N
- SMILES: BrCC(=C)C(=C)CBr
Computed Properties
- Exact Mass: 239.89723g/mol
- Monoisotopic Mass: 237.89928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 91.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: White solid
- Solubility: Soluble in n-pentane and THF. It can be recrystallized from n-pentane \ n-hexane and n-hexane / ethyl acetate mixed solvents
1,3-Butadiene, 2,3-bis(bromomethyl)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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